Recently, wearable sensors for human motion posture and medical diagnosis have received widespread attention. However, most wearable sensors rely on a power supply, and their preparation technology still faces limitations. Here, we used eyebrow powder to fabricate a triboelectric nanogenerator (E-TENG) for bio-mechanical energy harvesting and gait monitoring of patients with osteoarthritis. Under a maximum separation distance (5 mm) and a maximum motion frequency (6 Hz), the E-TENG device can attain a open-circuit voltage (Voc) of 169 V and a short-circuit current (Isc) of 5.5 µA. Meanwhile, the maximum output power of the E-TENG can arrive at 175 µW (load resistance: 20 MΩ). The E-TENG can detect human gait patterns (walking, running, and jumping), finger motion, and elbow joint movements. Further research has shown that the E-TENG can be used for gait recognition and monitoring in patients with osteoarthritis, providing reference data for osteoarthritis prevention and treatment. This research can promote the application of TENG devices based on cosmetic materials in medical diagnosis and adjuvant treatment.

Economical and efficient electrocatalysts are crucial to the hydrogen evolution reaction (HER) in water splitting to produce hydrogen. Heterostructured electrocatalysts generally exhibit enhanced HER catalytic activity due to the strong electron coupling effects and synergistic optimization of hydrogen adsorption–desorption. Herein, in-plane heterostructured MoN/Mo2N nanosheets are fabricated as high-efficiency HER electrocatalysts in the alkaline medium from bulk MoS2 by molten salt-assisted synthesis. Density-functional theory calculations and experiments show that the in-plane heterostructured MoN/Mo2N nanosheets facilitate interfacial electron redistribution from Mo2N to MoN, giving rise to more negative H2O adsorption energy and optimal hydrogen adsorption free energy (ΔGH* = −0.017 eV). Consequently, a low overpotential of 126 mV at 10 mA cm−2 and a small Tafel slope of 69.5 mV dec−1 are achieved in the 1M KOH electrolyte, demonstrating excellent HER characteristics. Moreover, the overpotential shows negligible change after operating at 50 mA cm−2 for 12 h, confirming the excellent stability. The results reveal a novel and effective strategy to design highly efficient 2D in-plane heterostructured HER electrocatalysts for water splitting.

Neuromorphic computing architecture is considered to be a highly desirable next-generation computing architecture as it simulates the way the brain processes information. The basic device supporting such an architecture is called an artificial synapse, which possesses synapse-like functionalities. Here in this work, an Au–TiO2 composite thin film (Au nanoparticles embedding into TiO2 matrix) based memristive artificial synapse has been fabricated with excellent interface-type resistive switching (RS) characteristics. The conductivity of the device can be continuously tuned by applying different sequences of pulses, which could be analogous to the weight change of synapses. Various synaptic behaviors have been emulated, such as long-term potentiation/depression, short-term/long-term memory, learning-forgetting process, and paired-pulse facilitation. Finally, an artificial neural network for hand-written digits recognition has been constructed with an accuracy level as high as ∼90%. The excellent performance of the Au–TiO2 based device demonstrates the availability of incorporating the second phase to tune RS properties and shows its potential in a memristor for artificial synapses and neuromorphic computing with enhanced performance.

Layered oxides have been intensively studied due to their high degree of freedom in designing various electromagnetic properties and functionalities. While Bi-based layered supercell (LSC) compounds [BinOn+δ]-[MO2] (M = Mn, Mn/Al, Mn/Fe, or Mn/Ni; n = 2, 3) are a group of prospective candidates, all of the reported compounds are insulators. Here, we report on the synthesis of two novel metallic LSC compounds [BinOn+δ]-[RhO2] (n = 2, 3) by pulsed laser deposition and subsequent annealing. With tuning the thickness of the sublattice from Bi2O2+δ to Bi3O3+δ, a dimensionality-dependent electrical transport is revealed from a conventional metallic transport in n = 2 to a localized transport in n = 3. Our successful growth will be an important step for further exploring novel layered oxide compounds.

This paper describes the heteroepitaxial growth of high-quality alpha-phase gallium oxide (α-Ga2O3) on a sapphire substrate without a buffer layer via the hydride vapor phase epitaxy method. Here, compressive strain arising from the difference in lattice constants between the substrate and α-Ga2O3 is relieved near the interface, resulting in a high crystal quality of 32.72 arcsec (full width at half maximum value) in the high-resolution x-ray diffraction 2θ scan spectrum. Subsequently, the fabricated hetero α-Ga2O3-based photodetector with a metal–semiconductor–metal structure operating under ultraviolet radiation in the C-band (UVC) demonstrates a high UVC responsivity of 5 × 102 A W−1 and a high visible blindness of 8.14 × 104 at 235 nm. The photodetector utilizes photogenerated holes trapped near the interface of the metal electrode, inducing amplified electron current flow. The developed hetero α-Ga2O3-based UVC photodetector can be used to detect early signs of fire, flames, or corona discharge in visible light environments for social and industrial safety applications.

The hybrid perovskite copper(ii) guanidinium formate, C(NH2)3[Cu(HCO2)3], is a close analog of the inorganic material KCuF3, a well-studied exemplar of the Heisenberg spin-12 antiferromagnetic chain. However, the polymorphism known in KCuF3, based on different orbital ordering of the d9 Cu2+ ions, has never been observed in C(NH2)3[Cu(HCO2)3]. We use density-functional theory calculation to construct a hypothetical polymorph of the hybrid perovskite analogous to the known structure of KCuF3. This polymorph is very similar in geometric and magnetic structures to the known phase of C(NH2)3[Cu(HCO2)3], but it is no longer polar. It has only a marginally higher internal energy than the known phase but also a lower vibrational entropy and, hence, higher free energy. Furthermore, stacking faults are far more energetically costly in C(NH2)3[Cu(HCO2)3] than in KCuF3. These results together help to explain why KCuF3 is experimentally polymorphic but C(NH2)3[Cu(HCO2)3] is not. The detailed comparison between analogous inorganic and hybrid materials illustrates the subtle differences that can arise from replacing atomic ions with molecular ions and that may be exploited in crystal engineering of these materials.

Short, partially complementary, single-stranded (ss)DNA strands can form nanostructures with a wide variety of shapes and mechanical properties. It is well known that semiflexible, linear dsDNA can undergo an isotropic to nematic (IN) phase transition and that sufficiently bent structures can form a biaxial nematic phase. Here, we use numerical simulations to explore how the phase behavior of linear DNA constructs changes as we tune the mechanical properties of the constituent DNA by changing the nucleotide sequence. The IN-phase transition can be suppressed in so-called DNA “nunchakus”: structures consisting of two rigid dsDNA arms, separated by a sufficiently flexible spacer. In this paper, we use simulations to explore what phase behavior to expect for different linear DNA constructs. To this end, we first performed numerical simulations exploring the structural properties of a number of different DNA oligonucleotides using the oxDNA package. We then used the structural information generated in the oxDNA simulations to construct more coarse-grained models of the rod-like, bent-core, and nunchaku DNA. These coarse-grained models were used to explore the phase behavior of suspensions of the various DNA constructs. The approach explored in this paper makes it possible to “design” the phase behavior of DNA constructs by a suitable choice of the constituent nucleotide sequence.

In this manuscript, we are reporting the role of ferroelectric nanoparticles (FNPs) coated separators in capacity retention at high current density (200 mA/g) on S/SWCNT composite cathodes. The ferroelectric nanoparticles of Bi0.925Gd.075Fe0.95Ni0.05O3 (BGFNO) of spontaneous polarization 2.5 µC/cm2 were coated on commercial separators (PP) as well as doped in sulfur/SWCNT composite cathodes. Our results show a discharge capacity retention of 72% by using commercial separator polypropylene (PP); however, a capacity retention improvement of more than 100% was obtained for FNPs coated separator, which has been placed on the anode side as well as on the cathode side. It is observed that the FNPs coated separator due to spontaneous polarization on the anode and cathode side acts as a repulsive charge on the separator surface to retard polysulfide migration via electrostatic repulsion and protects the surface of lithium from dendrite formation due to which it gains high capacity retention as well as stability. The coated separator controls the transport of carrier ions and side reactions; however, the FNPs doped cathode acts as an absorption center for polysulfides to enhance the electrochemical performance of the cells. The significance of this study is to design an efficient methodology, which could protect electrodes from dendrite formation via coated separator and modified cathode with the FNPs via suppressing the polysulfide formation to achieve high capacity retention and electrochemical cycle stability.

We report an investigation of current-induced spin–orbit fields (SOFs) in a crystalline (Ga,Mn)As ferromagnetic film with four-fold in-plane anisotropy. By designing a Hall device with current channels along crystallographic 〈100〉 directions, we observe the effects of SOFs in all four magnetization transitions over the four 〈110〉 hard axes of the film. The SOF effects are observed in the form of opposite shifts of angles at which the magnetization of the film switches sign for opposite current polarities in anisotropic magnetoresistance (AMR) measurements carried out as the applied magnetic field was rotated. Note that the Dresselhaus- and Rashba-type SOFs generated by currents flowing along the 〈100〉 directions—as in the device designed for the present experiments—are orthogonal to one another and can thus be separated by appropriate analysis of AMR. The analysis of experimental results based on magnetic free energy, in which the effects of SOFs are included, reveals that the Dresselhaus-type SOF is much stronger than the Rashba-type SOF. The values of the two SOFs obtained independently with currents flowing either along the [100] or [010] channels are consistent with each other, showing the reliability of the above-mentioned approach for investigating SOFs in ferromagnetic films.

Manganese monoboride has a low- (α) and a high-temperature (β) modification, as well as a defect-rich low-temperature variant (α′). The crystal structure (FeB-type structure, s.g. Pnma) and properties of high-temperature MnB are well-known. In this work, single crystals were grown via chemical vapor transport reactions, both of β-MnB and the low-temperature modification, α-MnB. This allowed for determining the crystal structure of defect-free α-MnB [CrB-type structure, s.g. Cmcm, a = 3.0098(6) Å, b = 7.6390(2) Å, and c = 2.94620(6) Å]. Furthermore, α′-MnB, the stacking fault-dominated CrB-variant, was obtained as crystalline powder and characterized by X-ray powder diffraction and transmission electron microscopy. Direction-resolved measurements of the magnetic properties of α-MnB revealed spin-canted magnetic behavior along c and ferromagnetism along a and b with a Curie temperature of 456 K; ferromagnetic β-MnB has a Curie temperature of 568 K.